3-Bromo-4-mercaptophenol

• Molecular Formula: C6H5BrOS
• Molecular Weight: 205.07 g/mol
• IUPAC Name: 3-bromo-4-sulfanylphenol
• InChI: InChI=1S/C6H5BrOS/c7-5-3-4(8)1-2-6(5)9/h1-3,8-9H
• InChI Key: RXTMRIJDNUCPBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)Br)S

Description

3-Bromo-4-mercaptophenol is a useful research compound. Its molecular formula is C6H5BrOS and its molecular weight is 205.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a hot (85° C.) solution of 3-bromo-4-thiocyanato-phenol (315 mg, 1.37 mmol) in absolute ethanol (10 mL) under nitrogen, sodium sulfide nonahydrate (403 mg, 2.05 mmol) was added. The resulting mixture was stirred at 85° C. for 20 min. More sodium sulfide nonahydrate (230 mg) was added and heating was continued for 15 min. The mixture was cooled down, made acidic with 5N acetic acid (10 mL) and extracted with methylene chloride (×1). The organic layer was washed once with water, dried and concentrated in vacuo to give the title compound as a yellow solid (259 mg, 92%) which was quickly submitted to the next reaction without further treatment. EIMS M−1: 203.

Synthesis routes and methods II

Procedure details